Cas no 85391-01-1 (3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one)

3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one structure
85391-01-1 structure
Product name:3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
CAS No:85391-01-1
MF:C28H28O5
MW:444.518928527832
CID:990353
PubChem ID:14323645

3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one Chemical and Physical Properties

Names and Identifiers

    • 3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
    • 3',6'-dibutoxyspiro[2-benzofuran-3,9'-xanthene]-1-one
    • 3',6'-dibutoxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dibutoxy-
    • 3',6'-Dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
    • 3',6'-Dibutoxyspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
    • DTXSID50234555
    • NS00038889
    • UNII-3QTE5379ZN
    • 3QTE5379ZN
    • EINECS 286-753-8
    • 85391-01-1
    • NISVSXJMPPNUMP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C28H28O5/c1-3-5-15-30-19-11-13-23-25(17-19)32-26-18-20(31-16-6-4-2)12-14-24(26)28(23)22-10-8-7-9-21(22)27(29)33-28/h7-14,17-18H,3-6,15-16H2,1-2H3
    • InChI Key: NISVSXJMPPNUMP-UHFFFAOYSA-N
    • SMILES: CCCCOC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OCCCC)C5=CC=CC=C5C(=O)O3

Computed Properties

  • Exact Mass: 444.19367399g/mol
  • Monoisotopic Mass: 444.19367399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 608.5°C at 760 mmHg
  • Flash Point: 260.8°C
  • Refractive Index: 1.626

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